molecular formula C14H10BrFO2 B8717854 2-Hydroxymethyl-4-bromo-4'-fluorobenzophenone CAS No. 64169-64-8

2-Hydroxymethyl-4-bromo-4'-fluorobenzophenone

Cat. No.: B8717854
CAS No.: 64169-64-8
M. Wt: 309.13 g/mol
InChI Key: DSXGDABDEZITPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxymethyl-4-bromo-4'-fluorobenzophenone is a useful research compound. Its molecular formula is C14H10BrFO2 and its molecular weight is 309.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

64169-64-8

Molecular Formula

C14H10BrFO2

Molecular Weight

309.13 g/mol

IUPAC Name

[4-bromo-2-(hydroxymethyl)phenyl]-(4-fluorophenyl)methanone

InChI

InChI=1S/C14H10BrFO2/c15-11-3-6-13(10(7-11)8-17)14(18)9-1-4-12(16)5-2-9/h1-7,17H,8H2

InChI Key

DSXGDABDEZITPU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)C2=C(C=C(C=C2)Br)CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The preparation of citalopram and its hydrobromide salt from 5-bromophthalide and the properties of such compounds was first reported in U.S. Pat. No. 4,136,193, which corresponds to German Offenlegungsschrift No. 2,657,013. U.S. Pat. No. 4,136,193 discloses a synthesis of citalopram starting from 5-bromophthalide, which involves the use of two successive Grignard reactions. In a first reaction, a Grignard reagent prepared from p-fluorobromobenzene and magnesium turnings in ether was reacted with 5-bromophthalide to give 2-hydroxymethyl-4-bromo-4′-fluorobenzophenone. The latter was isolated as a crude oil before, in a second reaction, being added to N,N-dimethylaminopropylymagnesium chloride to give (4-bromo-2-(hydroxymethyl)phenyl)-(4′-fluorophenyl)-(3-dimethylaminopropyl)-methanol. The latter was dehydrated with 60 aqueous phosphoric acid to yield 1-(4′-fluorophenyl)-1-(3-dimethylaminopropyl)-5-bromophthalane, which was then refluxed with cupric cyanide in dimethylformamide to give citalopram.
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